2-Propyl-4-chloro-3-methyl-pyridine

• Molecular Formula: C9H12ClN
• Molecular Weight: 169.65 g/mol
• IUPAC Name: 4-chloro-3-methyl-2-propylpyridine
• InChI: InChI=1S/C9H12ClN/c1-3-4-9-7(2)8(10)5-6-11-9/h5-6H,3-4H2,1-2H3
• InChI Key: JGIOWRLADFKILT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1C)Cl

Description

2-Propyl-4-chloro-3-methyl-pyridine is a useful research compound. Its molecular formula is C9H12ClN and its molecular weight is 169.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of propyl iodide (12.7 g) in THF (10 ml) is added lithium (0.45 g) and the reaction is allowed to stir at room temperature until complete dissolution of the lithium. 4-Chloro-3-methyl-pyridine (9.5 g) is then added and the mixture allowed to stir at 40° C. for 4 hours. After cooling at room temperature, ether is added and the organic phase washed with water. After removal of the solvent the desired product is obtained by chromatography using hexane/ether 9/1 as solvent.